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Compound of Interest

Compound Name: 2-Methylcinnamic Acid

Cat. No.: B7812363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylcinnamic acid (CAS No: 2373-76-4), a derivative of cinnamic acid, is an aromatic

carboxylic acid with applications in organic synthesis and pharmaceutical research. [1]Its utility

as a starting reagent in the synthesis of complex molecules, such as the cytotoxic alkaloid 22-

hydroxyacuminatine, underscores its importance in drug development. [1]As with any chemical

reagent, a thorough understanding of its hazard profile and the implementation of robust safety

protocols are paramount to ensure the well-being of laboratory personnel and the integrity of

research.

This guide, designed for the discerning scientist, provides a comprehensive overview of the

safety data for 2-Methylcinnamic acid. Moving beyond a simple recitation of Safety Data

Sheet (SDS) information, this document elucidates the causality behind the hazards and

outlines detailed, field-proven protocols for its safe handling, storage, and emergency

management.

Hazard Identification and GHS Classification
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2-Methylcinnamic acid is classified under the Globally Harmonized System (GHS) as a

substance that causes skin and eye irritation. [2] GHS Classification:

Skin Irritation (Category 2): H315 - Causes skin irritation. [2]* Eye Irritation (Category 2A):

H319 - Causes serious eye irritation. [2]* Specific Target Organ Toxicity - Single Exposure

(Category 3), Respiratory System: H335 - May cause respiratory irritation. [2] Signal Word:

Warning

Hazard Pictogram:

The Mechanistic Basis of Irritation
The irritant properties of 2-Methylcinnamic acid are intrinsically linked to its chemical

structure, specifically the presence of the carboxylic acid group and the aromatic ring.

Skin Irritation: Carboxylic acids can disrupt the stratum corneum, the outermost layer of the

skin, which serves as a protective barrier. [3][4]This disruption can lead to increased

transepidermal water loss and allow the acid to penetrate deeper into the skin, triggering an

inflammatory response. [5]The acidic nature of the molecule can lower the skin's surface pH,

leading to irritation, redness, and a burning sensation. [3]

Eye Irritation: The mucous membranes of the eye are particularly sensitive to acidic

compounds. Contact with 2-Methylcinnamic acid can cause a rapid inflammatory response,

characterized by redness, pain, and watering. The acidic nature of the compound can disrupt

the delicate pH balance of the tear film and damage the corneal epithelium. [6][7]The

lipophilic character of the aromatic ring may facilitate its interaction with cell membranes in

the eye, exacerbating the irritant effect. [6]

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of 2-Methylcinnamic
acid is fundamental to its safe handling and storage.
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Property Value Source

CAS Number 2373-76-4 [1]

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.19 g/mol [1]

Appearance
White to off-white crystalline

powder
[8]

Melting Point 174-176 °C [1]

Boiling Point 300 °C (decomposes) [9]

Solubility

Slightly soluble in water;

soluble in many organic

solvents.

[9]

pKa
~4.4 (estimated based on

cinnamic acid)
[9]

Safe Handling and Storage Protocols
Adherence to meticulous handling and storage procedures is critical for mitigating the risks

associated with 2-Methylcinnamic acid.

Hierarchy of Controls
The most effective approach to ensuring safety is to implement a multi-layered strategy known

as the hierarchy of controls.
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Figure 1: Hierarchy of Controls for managing exposure to 2-Methylcinnamic Acid.

Engineering Controls: Always handle 2-Methylcinnamic acid in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize the inhalation of dust particles.

[10]Ensure that eyewash stations and safety showers are readily accessible. [10]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all experiments involving this compound. All personnel must receive comprehensive

training on the hazards and safe handling procedures for 2-Methylcinnamic acid. [11]

Personal Protective Equipment (PPE)
The last line of defense against exposure is the correct use of appropriate PPE.
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Body Part Recommended PPE Standards/Specifications

Eyes/Face
Chemical safety goggles or a

face shield.

Must conform to EN 166 (EU)

or ANSI Z87.1 (US) standards.

Skin
Nitrile or neoprene gloves. A

chemically resistant lab coat.

Gloves should be inspected

before use and have a suitable

breakthrough time for aromatic

carboxylic acids.

Respiratory

A NIOSH-approved N95 or

higher-rated respirator if

handling large quantities or if

dust cannot be controlled by

engineering means.

Use in accordance with a

comprehensive respiratory

protection program.

Storage Requirements
Store 2-Methylcinnamic acid in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area. [8]Keep it segregated from incompatible materials, particularly strong

oxidizing agents, strong acids, and strong bases. [12]

First-Aid and Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention. [12]* Skin Contact:

Remove all contaminated clothing. Wash the affected area thoroughly with soap and water

for at least 15 minutes. If irritation persists, seek medical attention. [12]* Inhalation: Move the

individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped,

administer artificial respiration. Seek immediate medical attention. [12]* Ingestion: Do NOT

induce vomiting. Rinse the mouth with water. If the person is conscious, give them a small

amount of water to drink. Seek immediate medical attention. [13]

Fire-Fighting Measures
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2-Methylcinnamic acid is a combustible solid. [14]

Suitable Extinguishing Media: Use a water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [8]* Specific Hazards: Thermal decomposition may produce carbon

monoxide (CO) and carbon dioxide (CO₂). [8]Pyrolysis at high temperatures may also yield

styrene, stilbene, and other aromatic hydrocarbons. [14]* Protective Equipment: Firefighters

should wear self-contained breathing apparatus (SCBA) and full protective gear. [8]

Accidental Release Measures: A Step-by-Step Protocol
For a small spill of solid 2-Methylcinnamic acid in a laboratory setting:

Alert and Isolate: Immediately alert others in the vicinity and restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Don PPE: At a minimum, wear a lab coat, chemical safety goggles, and appropriate gloves.

Contain the Spill: Gently cover the spill with a dry, inert absorbent material such as sand,

vermiculite, or a commercial spill absorbent for solids. Do not use combustible materials like

paper towels to absorb the bulk of the spill.

Neutralize (with caution): For a carboxylic acid spill, a weak base can be used for

neutralization. [15] * Carefully sprinkle sodium bicarbonate or a commercial acid neutralizer

over the absorbent-covered spill. [15] * Avoid creating excessive dust.

If possible, slightly moisten the mixture with water to facilitate the reaction, but be cautious

as this can generate heat and some effervescence.

Collect the Residue: Once the reaction has subsided, carefully sweep or scoop the mixture

into a clearly labeled, sealable waste container. Use non-sparking tools if there is any

concern about flammable vapors in the area.

Decontaminate the Area: Wipe the spill area with a damp cloth or sponge and a mild

detergent solution.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.
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Report the Incident: Report the spill to the appropriate laboratory supervisor or safety officer.
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Figure 2: Workflow for the cleanup of a solid 2-Methylcinnamic Acid spill.

Toxicological and Ecological Information: A Risk-
Based Approach
Toxicological Profile: Navigating Data Gaps
Specific, comprehensive toxicological data for 2-Methylcinnamic acid is limited. However, its

classification as a skin and eye irritant provides a foundation for a qualitative risk assessment.

[2]Cinnamic acid, the parent compound, is generally considered to have low acute toxicity. [16]

[17] When faced with limited substance-specific data, a prudent approach involves:

Read-Across from Analogs: Toxicological data from structurally similar compounds, such as

other methylcinnamic acid isomers or cinnamic acid itself, can provide an initial indication of

potential hazards. [2]However, this approach must be used with caution and expert

judgment, as small changes in molecular structure can sometimes lead to significant

differences in biological activity.

In Silico Predictions: Computational toxicology models, such as Quantitative Structure-

Activity Relationship (QSAR) models, can be employed to predict potential toxicity based on

the chemical's structure. These models are valuable for prioritizing substances for further

testing but are not a substitute for experimental data.

Assume a Conservative Stance: In the absence of definitive data to the contrary, it is wise to

treat 2-Methylcinnamic acid with the same or a higher level of precaution as its most

hazardous structural analogs.
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Figure 3: A logical framework for risk assessment of 2-Methylcinnamic Acid with limited data.

Ecological Information
Detailed ecotoxicological data for 2-Methylcinnamic acid is not readily available. However,

studies on cinnamic acid and its derivatives suggest a range of ecotoxicities. Some chloro-

substituted cinnamic acids have shown lower ecotoxicity in certain assays. Given the lack of

specific data, releases into the environment should be avoided. All waste materials must be

disposed of as hazardous chemical waste.

Disposal Considerations
All waste containing 2-Methylcinnamic acid, including unused product, contaminated

absorbents, and disposable PPE, must be collected in sealed, properly labeled containers.

Disposal must be carried out through a licensed hazardous waste disposal company, in strict

accordance with all applicable local, state, and federal regulations. Do not dispose of this

chemical down the drain or in general waste.

Conclusion
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2-Methylcinnamic acid is a valuable compound in research and development, with a well-

defined hazard profile as a skin, eye, and respiratory irritant. While comprehensive toxicological

and ecological data are not yet available, a robust safety program built on the principles of the

hierarchy of controls, diligent use of personal protective equipment, and strict adherence to

established protocols can effectively mitigate the risks. By understanding the "why" behind

these safety measures, researchers can foster a culture of safety and responsibility in the

laboratory, ensuring both personal well-being and the advancement of science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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